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Compound of Interest

Compound Name: Vedaprofen-d3

Cat. No.: B564339 Get Quote

Vedaprofen-d3: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Vedaprofen-d3, a deuterated

analog of the non-steroidal anti-inflammatory drug (NSAID) Vedaprofen. This document details

its chemical properties, mechanism of action, and relevant experimental data, designed to

support research and development activities.

Core Chemical Data
The following table summarizes the key chemical identifiers for Vedaprofen-d3.

Identifier Value Source

CAS Number 1185054-34-5 [1][2]

Molecular Formula C₁₉H₁₉D₃O₂ [1][3][4]

Molecular Weight 285.40 g/mol [1][3][5]

Synonyms

(±)-2-(4-Cyclohexylnaphthalen-

1-yl)propionic acid-methyl-d3,

Quadrisol-d3

[5]
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Mechanism of Action
Vedaprofen functions as a non-steroidal anti-inflammatory drug (NSAID) belonging to the

propionic acid group.[1] Its primary mechanism of action involves the inhibition of the

cyclooxygenase (COX) enzyme system, which is critical for the synthesis of prostaglandins.[1]

Prostaglandins are key mediators of inflammation, pain, and fever. By blocking COX,

Vedaprofen effectively reduces the production of these pro-inflammatory molecules, leading to

its anti-inflammatory, analgesic, and antipyretic properties.[1]

Studies have demonstrated that Vedaprofen potently inhibits the synthesis of prostaglandin E2

(PGE2) in exudate and thromboxane B2 (TXB2) in both serum and exudate.[1][6] Vedaprofen

is a racemic mixture, containing both a (+) and a (-) enantiomer. Both enantiomers are

therapeutically active, with the (+) enantiomer exhibiting greater potency in the inhibition of

prostaglandin synthesis.[1] Some research indicates that in equine models, Vedaprofen acts as

a COX-1 selective inhibitor.[7]

The following diagram illustrates the signaling pathway affected by Vedaprofen.
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Mechanism of Vedaprofen Action

Pharmacokinetic Properties
Pharmacokinetic studies of Vedaprofen have been conducted in several animal models,

including dogs and horses. The data reveals enantioselective pharmacokinetics.
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Pharmacokinetics in Dogs
In a study involving beagle dogs administered a 0.5 mg/kg body weight dose, the following

parameters were observed.[3]

Parameter Value (Intravenous) Value (Oral Gel)

Bioavailability - 86 ± 7%

tmax - 0.63 ± 0.14 h

Terminal Half-life (t½) 16.8 ± 2.2 h 12.7 ± 1.7 h

Plasma Protein Binding > 99.5% > 99.5%

AUC Ratio (R(-)/S(+)) 1.7 ± 0.5 1.9 ± 0.2

Pharmacokinetics in Ponies
A study in ponies with induced inflammation, following a 1 mg/kg intravenous dose, showed the

following pharmacokinetic parameters for the R(-) and S(+) enantiomers.[6]

Parameter R(-) Enantiomer S(+) Enantiomer

Mean AUC (ng·h/mL) 7524 1639

Exudate Cmax (ng/mL) 2950 1534

Exudate AUC (ng·h/mL) 9755 4400

Experimental Protocols
In Vivo Model of Acute Inflammation in Equines
This protocol is based on a study investigating the pharmacodynamics and pharmacokinetics

of Vedaprofen in an equine model of acute inflammation.[6]

Objective: To evaluate the anti-inflammatory effects and pharmacokinetic profile of Vedaprofen

in ponies with carrageenan-induced inflammation.

Methodology:
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Animal Model: Six healthy ponies are used in a crossover study design.

Induction of Inflammation: A mild, acute inflammatory reaction is induced by the

subcutaneous implantation of carrageenan-soaked sponges in the neck region.

Drug Administration: Vedaprofen is administered intravenously at a dosage of 1 mg/kg.

Sample Collection:

Blood samples are collected at predetermined time points to measure plasma

concentrations of Vedaprofen enantiomers and for ex vivo measurement of thromboxane

B2 (TXB2) synthesis.

Inflammatory exudate is collected from the implanted sponges to determine the

concentrations of prostaglandin E2 (PGE2) and TXB2, as well as Vedaprofen

enantiomers.

Analysis:

Plasma and exudate concentrations of Vedaprofen enantiomers are determined using

high-performance liquid chromatography (HPLC).

PGE2 and TXB2 levels are quantified using enzyme immunoassay (EIA).

The degree of edema is assessed by measuring the swelling at the site of inflammation.

Leukocyte infiltration into the exudate is quantified.

The workflow for this experimental protocol is illustrated below.
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In Vivo Inflammation Model Workflow

In Vitro Cyclooxygenase (COX) Selectivity Assay
This protocol outlines a general method for determining the COX-1 and COX-2 selectivity of

NSAIDs in canine blood, which can be adapted for Vedaprofen.[8]
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Objective: To evaluate the in vitro selectivity of Vedaprofen for inhibiting COX-1 versus COX-2

enzymes in canine whole blood.

Methodology:

Sample Preparation: Whole blood is collected from healthy dogs.

COX-1 Activity Measurement:

Aliquots of blood are allowed to clot to induce TXB2 production, a marker for COX-1

activity.

Various concentrations of Vedaprofen are added to the blood samples.

The concentration of TXB2 is measured using an enzyme-linked immunosorbent assay

(ELISA).

COX-2 Activity Measurement:

Heparinized blood samples are stimulated with lipopolysaccharide (LPS) to induce the

expression of COX-2.

Various concentrations of Vedaprofen are added to these samples.

The concentration of PGE2, a marker for COX-2 activity, is measured by ELISA.

Data Analysis:

The concentrations of Vedaprofen that inhibit 50% of the activity (IC50) for both COX-1

(measured by TXB2 inhibition) and COX-2 (measured by PGE2 inhibition) are calculated.

The COX-1:COX-2 selectivity ratio is determined from the IC50 values. A ratio less than 1

indicates selectivity for COX-1, while a ratio greater than 1 suggests COX-2 selectivity.

The logical relationship for determining COX selectivity is depicted in the following diagram.
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COX Selectivity Determination Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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